Cas no 36904-07-1 (2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride)

36904-07-1 structure
Product name:2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride
2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- NSC 75134
- 2-(diethylamino)ethyl 3-methylbenzoate hydrochloride(1:1)
- m-Toluic acid, 2-(diethylamino)ethyl ester, hydrochloride
- Benzoic acid, 3-methyl-, 2-(diethylamino)ethyl ester, hydrochloride
- AC1L4ZVC
- AC1Q67TL
- m-Toluic acid, hydrochloride
- CTK4H7374
- 2-(diethylamino)ethyl 3-methylbenzoate,hydrochloride
- 2-(diethylamino)ethyl 3-methylbenzoate
- hydrochloride
- DTXSID50190384
- NSC75134
- 36904-07-1
- WLN: 2N2&2OVR C1 &GH
- 87X8WAQ5RC
- Benzoic acid, 3-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1)
- NSC-75134
- 2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride
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- Inchi: InChI=1S/C14H21NO2.ClH/c1-4-15(5-2)9-10-17-14(16)13-8-6-7-12(3)11-13;/h6-8,11H,4-5,9-10H2,1-3H3;1H
- InChI Key: RSJBBFCIDNPHOU-UHFFFAOYSA-N
- SMILES: CCN(CC)CCOC(=O)C1=CC=CC(=C1)C.Cl
Computed Properties
- Exact Mass: 235.15733
- Monoisotopic Mass: 271.134
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 226
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.008
- Boiling Point: 328.7°C at 760 mmHg
- Flash Point: 113°C
- Refractive Index: 1.509
- PSA: 29.54
2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride Related Literature
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S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
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Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
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Hanshen Xin,Jing Li,Congwu Ge,Xiaodi Yang,Tianrui Xue,Xike Gao Mater. Chem. Front., 2018,2, 975-985
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Gabriel A. Valdivia-Berroeta,Karissa C. Kenney,Erika W. Jackson,Joseph C. Bloxham,Adam X. Wayment,Daniel J. Brock,Stacey J. Smith,Jeremy A. Johnson,David J. Michaelis J. Mater. Chem. C, 2020,8, 11079-11087
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Xiang Xiao,Jiguo Tu,Zheng Huang,Shuqiang Jiao Phys. Chem. Chem. Phys., 2021,23, 10326-10334
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Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823
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Lanfang Pang,Yanmei Zhou,Enze Wang,Fang Yu,Hua Zhou,Wenli Gao RSC Adv., 2016,6, 16467-16473
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Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
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Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
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